5-Fluorobenzofuran-6-carboxylic acid

• IUPAC Name: 5-fluoro-1-benzofuran-6-carboxylic acid
• InChI: InChI=1S/C9H5FO3/c10-7-3-5-1-2-13-8(5)4-6(7)9(11)12/h1-4H,(H,11,12)
• InChI Key: HLWYOECYLYMHKX-UHFFFAOYSA-N
• Canonical SMILES: C1=COC2=CC(=C(C=C21)F)C(=O)O
• Molecular Formula: C9H5FO3
• Molecular Weight: 180.13 g/mol
• CAS No.: 1312556-72-1

Description

5-Fluorobenzofuran-6-carboxylic acid is an organic compound with the molecular formula C9H5FO3. It has a molecular weight of 180.14. It is a solid substance.

Molecular Structure Analysis

The linear formula of this compound is C9H5FO3. It is characterized by a benzene ring fused with a furan ring, with a carboxylic acid group attached.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, carboxylic acids, in general, can react with bases to form ionic salts, and the hydroxyl group of a carboxylic acid can be replaced by another nucleophilic group.

Physical and Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 180.14 and a molecular formula of C9H5FO3.

Scientific Research Applications

Drug Loading and Release Capabilities

A study highlighted the synthesis of a microporous Metal-Organic Framework (MOF) demonstrating significant drug loading and release capabilities for 5-fluorouracil, showcasing its potential as a drug carrier with negligible cytotoxicity effects (Bag et al., 2016).

Radiopharmaceuticals Development

Research on the synthesis of radiolabeled compounds for PET imaging, such as 6-Fluoro-3,4-dihydroxy-l-phenylalanine (6-18F-fluoro-l-DOPA), reveals the application of fluorinated derivatives in neurologic and oncologic diagnostics (Wagner et al., 2009).

Synthesis of Novel Compounds

A report on the solid-phase synthesis of 3,4,5-substituted 1,5-benzodiazepin-2-ones introduces 4-Fluoro-3-nitrobenzoic acid as a key precursor, highlighting its role in the synthesis of benzodiazepinones with potential therapeutic applications (Lee et al., 1999).

Studies in Organic Chemistry

An investigation into the reactions of organolithium reagents with unprotected 2-halobenzoic acids, including 2-fluorobenzoic acid, uncovers selectivities that are critical for understanding organometallic chemistry and synthesis (Gohier et al., 2003).

Protective Groups in Synthesis

The use of fluorobenzoyl protective groups in the synthesis of glycopeptides is explored to suppress β-elimination of O-linked carbohydrates, demonstrating the utility of fluorinated protective groups in complex molecule synthesis (Sjölin & Kihlberg, 2001).

Exploration of Antitumor and Antibacterial Agents

Studies on the synthesis and evaluation of 5-aroyl-1,2-dihydro-3H-pyrrolo[1,2-a]pyrrole-1-carboxylic acids and N-substituted-3-chloro-2-azetidinones for their antitumor and antibacterial activities respectively, underline the potential of fluorinated compounds in developing new pharmaceuticals (Muchowski et al., 1985) (Chavan & Pai, 2007).

Phototoxicity Studies

Research into the phototoxicity of fluorinated quinolone antibiotics provides insights into the mechanisms of drug-induced photosensitivity and the role of fluorine in modifying biological activity (Fasani et al., 1999).

Safety and Hazards

5-Fluorobenzofuran-6-carboxylic acid is considered harmful if swallowed. It poses safety hazards such as skin and eye irritation, respiratory irritation, and toxicity if ingested.